N-(6-amino-1,3-benzothiazol-2-yl)-2-(morpholin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-amino-1,3-benzothiazol-2-yl)-2-(morpholin-4-yl)acetamide, also known as NAM or NAM-morpholine, is an organic compound that has been used in various scientific research applications. It is a relatively new compound, having been first synthesized in the late 1990s. NAM has been used in a wide range of research applications, including drug discovery, biochemistry, and physiological studies.
Scientific Research Applications
Benzothiazole Derivatives in Medicinal Chemistry
Benzothiazole and its derivatives are recognized for their versatile biological activities, making them significant in medicinal chemistry. The unique structure of benzothiazole, characterized by a benzene ring fused with a thiazole, is a common feature in many bioactive molecules. These compounds exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. Their ability to interact with various biological targets underpins their utility in drug development, highlighting their role in addressing a wide range of diseases (Bhat & Belagali, 2020; Kamal et al., 2015; Elamin et al., 2020).
Chemical Properties and Synthesis
The structural diversity of benzothiazole derivatives enables the synthesis of compounds with targeted biological activities. Modern synthetic methods focus on atom economy and green chemistry principles, facilitating the development of benzothiazoles as potential therapeutic agents. The ease of functionalization of the benzothiazole moiety allows for the creation of compounds with varied pharmacological properties, making it a valuable scaffold in drug discovery (Zhilitskaya et al., 2021).
Biological and Pharmacological Applications
Benzothiazole derivatives have been studied for their potential in treating various conditions, including cancer, infectious diseases, and neurological disorders. Their ability to modulate several biological pathways, such as inhibiting microbial growth or targeting cancer cells, underscores the therapeutic potential of benzothiazole compounds. Additionally, the exploration of benzothiazole-based molecules as antimicrobial and antiviral agents reflects the ongoing search for new treatments in response to emerging diseases and drug-resistant pathogens (Keri et al., 2015; Law & Yeong, 2022).
properties
IUPAC Name |
N-(6-amino-1,3-benzothiazol-2-yl)-2-morpholin-4-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2S/c14-9-1-2-10-11(7-9)20-13(15-10)16-12(18)8-17-3-5-19-6-4-17/h1-2,7H,3-6,8,14H2,(H,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCIBIQQBYOJCQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC(=O)NC2=NC3=C(S2)C=C(C=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-amino-1,3-benzothiazol-2-yl)-2-(morpholin-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.